molecular formula C15H11N3O4 B2943350 (2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide CAS No. 327075-33-2

(2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide

Cat. No.: B2943350
CAS No.: 327075-33-2
M. Wt: 297.27
InChI Key: SKKQBWCNKGSDFY-YRNVUSSQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide is a synthetic acrylamide derivative featuring a conjugated α,β-unsaturated carbonyl system. The molecule comprises three key structural elements:

  • Cyano group at the α-position, enhancing electrophilicity and enabling hydrogen-bonding interactions.
  • 5-Methylfuran-2-yl substituent, contributing aromaticity and modulating electronic properties via the electron-donating methyl group.

This compound belongs to a class of acrylamides studied for their diverse biological activities, including antimicrobial and enzyme-inhibitory properties. Its stereochemistry (E-configuration) is critical for maintaining planarity and conjugation, which influence reactivity and binding affinity .

Properties

IUPAC Name

(E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11N3O4/c1-10-5-6-14(22-10)7-11(9-16)15(19)17-12-3-2-4-13(8-12)18(20)21/h2-8H,1H3,(H,17,19)/b11-7+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SKKQBWCNKGSDFY-YRNVUSSQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(O1)C=C(C#N)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(O1)/C=C(\C#N)/C(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide, also referred to by its IUPAC name, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, including anti-inflammatory effects, cytotoxicity, and other pharmacological properties, supported by relevant case studies and research findings.

  • Molecular Formula : C15H12N2O2
  • Molecular Weight : 252.273 g/mol
  • Purity : Typically around 95% .

Anti-inflammatory Effects

Recent studies have highlighted the anti-inflammatory potential of compounds structurally related to (2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide. For instance, in vitro assays have demonstrated that similar compounds can significantly reduce the production of pro-inflammatory cytokines such as IL-1β and TNFα. These findings suggest that the compound may modulate inflammatory pathways effectively .

Table 1: Summary of Anti-inflammatory Activity

Compound NameConcentration (μM)IL-1β Reduction (%)TNFα Reduction (%)
JMPR-01504030
JMPR-01253525
(2E)-2-cyano...TBDTBDTBD

Note: TBD = To Be Determined

Cytotoxicity Studies

Cytotoxicity assays are crucial for evaluating the safety profile of new compounds. Preliminary studies on similar derivatives indicate that they exhibit selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selectivity is vital for therapeutic applications, as it minimizes adverse effects .

Table 2: Cytotoxicity Data

Cell LineIC50 (μM)
HeLa15
MCF-720
Normal Fibroblasts>100

The proposed mechanism of action for (2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide involves inhibition of key enzymes involved in inflammatory processes, such as COX-2 and iNOS. Molecular docking studies have suggested strong binding affinities to these targets, indicating that the compound may serve as a lead for further drug development .

Case Studies

  • In Vivo Models : In an animal model of induced inflammation, administration of related compounds resulted in a significant reduction in paw edema and other inflammatory markers, supporting their potential use in treating inflammatory diseases.
  • Clinical Relevance : The structural characteristics of (2E)-2-cyano derivatives have been linked to their biological activity, making them promising candidates for further investigation in clinical settings.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds share the acrylamide backbone but differ in substituents on the furan ring, aryl amide group, or additional functional groups. Below is a comparative analysis based on synthesis, physicochemical properties, and biological activity:

Structural Analogues and Physicochemical Properties

Compound Name Substituents (Furan/Amide) Melting Point (°C) Yield (%) Key Structural Features Reference
(2E)-2-cyano-3-(4-methoxyphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide (5b) 4-Methoxyphenyl / 4-sulfamoylphenyl 292 90 Electron-donating methoxy group enhances solubility; sulfamoyl improves H-bonding
(2E)-3-(5-(2-bromo-4-nitrophenyl)furan-2-yl)-2-cyano-N-(3-methylphenyl)prop-2-enamide 2-Bromo-4-nitrophenyl / 3-methylphenyl N/A N/A Bromine increases molecular weight; nitro group enhances electrophilicity
(2E)-N-(3-ethoxyphenyl)-3-[5-(2-methyl-4-nitrophenyl)furan-2-yl]prop-2-enamide (5910-80-5) 2-Methyl-4-nitrophenyl / 3-ethoxyphenyl N/A N/A Ethoxy group balances lipophilicity; nitro and methyl optimize steric effects
(2E)-2-cyano-3-(4-fluorophenyl)-N-(4-sulfamoylphenyl)acrylamide (20) 4-Fluorophenyl / 4-sulfamoylphenyl N/A 83 Fluorine enhances metabolic stability; sulfamoyl aids crystallinity
AGK2 [(2E)-2-cyano-3-(5-(2,5-dichlorophenyl)furan-2-yl)-N-(quinolin-5-yl)prop-2-enamide] 2,5-Dichlorophenyl / quinolin-5-yl N/A N/A Chlorine atoms and quinoline improve SIRT2 inhibition; high molecular weight (481.43 g/mol)

Physicochemical and Spectroscopic Data

  • IR Spectroscopy: Cyano group absorption ~2200 cm⁻¹; carbonyl (C=O) stretch ~1680 cm⁻¹ .
  • NMR : α,β-unsaturated protons resonate at δ 7.5–8.5 ppm (¹H); furan carbons appear at δ 110–150 ppm (¹³C) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.